Cas no 2138837-15-5 (Isopropyl 1-methyl-3-oxo-2-oxa-4-azabicyclo[3.1.1]heptane-5-carboxylate)

• Product Name: Isopropyl 1-methyl-3-oxo-2-oxa-4-azabicyclo[3.1.1]heptane-5-carboxylate
• CAS No: 2138837-15-5
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 6794333
• PubChem ID: 139095589
• Update Time: 2025-07-16

Isopropyl 1-methyl-3-oxo-2-oxa-4-azabicyclo[3.1.1]heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ISOPROPYL 1-METHYL-3-OXO-2-OXA-4-AZABICYCLO[3.1.1]HEPTANE-5-CARBOXYLATE
• F93386
• 2138837-15-5
• Isopropyl 1-methyl-3-oxo-2-oxa-4-azabicyclo[3.1.1]heptane-5-carboxylate

• Inchi： 1S/C10H15NO4/c1-6(2)14-7(12)10-4-9(3,5-10)15-8(13)11-10/h6H,4-5H2,1-3H3,(H,11,13)
• InChI Key： GDEJDSKBPBFHEI-UHFFFAOYSA-N
• SMILES： O1C(NC2(C(=O)OC(C)C)CC1(C)C2)=O

Computed Properties

• Exact Mass: 213.10010796g/mol
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.6Ų

Additional information on Isopropyl 1-methyl-3-oxo-2-oxa-4-azabicyclo[3.1.1]heptane-5-carboxylate

Isopropyl 1-methyl-3-oxo-2-oxa-4-azabicyclo[3.1.1]heptane-5-carboxylate (CAS No. 2138837-15-5): An Overview of Its Structure, Synthesis, and Applications

Isopropyl 1-methyl-3-oxo-2-oxa-4-azabicyclo[3.1.1]heptane-5-carboxylate (CAS No. 2138837-15-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its intricate bicyclic structure and functional groups, holds potential for various applications, including drug development and chemical synthesis.

The molecular structure of Isopropyl 1-methyl-3-oxo-2-oxa-4-azabicyclo[3.1.1]heptane-5-carboxylate is particularly noteworthy. It consists of a bicyclic framework with a seven-membered ring fused to a three-membered ring, incorporating an isopropyl ester group, a methyl group, and a ketone functionality. The presence of these functional groups imparts unique chemical properties and reactivity profiles, making it an attractive candidate for further study and application.

In recent years, the synthesis of Isopropyl 1-methyl-3-oxo-2-oxa-4-azabicyclo[3.1.1]heptane-5-carboxylate has been the subject of several research efforts aimed at optimizing yield and purity. One notable synthetic route involves the reaction of 1-methyl-3-hydroxyisoindoline with isopropyl chloroformate in the presence of a base, followed by cyclization and oxidation steps to form the desired product. This method has been reported to achieve high yields with good purity, making it suitable for large-scale production.

The pharmacological properties of Isopropyl 1-methyl-3-oxo-2-oxa-4-azabicyclo[3.1.1]heptane-5-carboxylate have also been investigated in various studies. Preliminary in vitro assays have shown that this compound exhibits potent activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Additionally, its ability to modulate specific enzymes and receptors has been explored in the context of drug discovery, highlighting its versatility as a lead compound for further development.

In the realm of chemical synthesis, Isopropyl 1-methyl-3-oxo-2-oxa-4-azabicyclo[3.1.1]heptane-5-carboxylate serves as a valuable building block for the construction of more complex molecules. Its reactive functional groups allow for selective functionalization and derivatization, enabling chemists to tailor its properties for specific applications. For instance, the ester group can be hydrolyzed to form the corresponding carboxylic acid, which can then be used in coupling reactions to form amides or esters with other molecules.

The environmental impact of Isopropyl 1-methyl-3-o xo -2 - oxa -4 - azabicyclo [ 3 . 1 . 1 ] heptane -5 - carboxy l ate has also been considered in recent studies. Research indicates that this compound is biodegradable under certain conditions, reducing its potential for long-term environmental persistence. However, further studies are needed to fully understand its environmental fate and effects.

In conclusion, Isopropyl 1-methyl - 3 - oxo - 2 - oxa -4 - azabicyclo [ 3 . 1 . 1 ] heptane -5 - carboxy l ate (CAS No . 2138837 - 15 - 5 ) represents a promising compound with diverse applications in organic chemistry and pharmaceutical research . Its unique molecular structure , coupled with its potential pharmacological properties and utility as a synthetic intermediate , positions it as an important molecule for continued investigation and development .